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Compound of Interest

Compound Name: 4-Ethoxy-3-hydroxybenzoic acid

CAS No.: 90536-50-8

Cat. No.: B1661409

Get Quote

Ticket Subject: Optimization of Recrystallization Protocol for CAS 90536-50-8 Assigned

Specialist: Senior Application Scientist, Purification Division Status: Open

Executive Summary & Compound Profile
User Query: "I am struggling to obtain high-purity crystals of 4-Ethoxy-3-hydroxybenzoic
acid. The product is either oiling out or retaining color. What is the optimal solvent system?"

Scientist's Analysis: 4-Ethoxy-3-hydroxybenzoic acid (also known as the ethyl ether of

protocatechuic acid or the ethyl homolog of isovanillic acid) presents a specific purification

challenge due to its dual functionality: a polar carboxylic acid head and a moderately lipophilic

ethoxy tail, combined with an oxidation-prone phenolic hydroxyl group.

CAS Number: 90536-50-8[1]

Melting Point: 217–220 °C[1]

pKa: ~4.5 (COOH), ~10 (Phenolic OH)
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Solubility Profile: Soluble in alcohols, acetone, and ethyl acetate; sparingly soluble in cold

water; insoluble in non-polar hydrocarbons (hexane/heptane).

Knowledge Base: Solvent Selection Matrix
The following table summarizes the validated solvent systems based on polarity matching and

impurity rejection capabilities.
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Solvent System Classification Suitability
Mechanism of
Action

Ethanol / Water
Primary

Recommendation
High

Uses the "co-solvent"

effect. The compound

is highly soluble in hot

ethanol. Water acts as

the anti-solvent to

drive crystallization

upon cooling. Best for

removing inorganic

salts and polar

byproducts.

Ethyl Acetate /

Heptane

Alternative (Non-

Polar)
Moderate

Effective if the crude

material contains non-

polar tars or

unreacted alkyl

halides. The product

dissolves in hot

EtOAc; Heptane

lowers solubility. Risk:

Oiling out if added too

quickly.

Methanol / Water Alternative (Polar) Moderate

Similar to

Ethanol/Water but

offers higher solubility.

Warning: Higher risk

of esterification if

traces of mineral acid

are present.

Water (Hot) Single Solvent Low Only recommended

for already semi-pure

material. Due to the

ethoxy group,

solubility in water is

significantly lower
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than unsubstituted

benzoic acid, requiring

large volumes.

Troubleshooting Guide (FAQ)
Q1: My product "oils out" (forms a liquid blob) instead of crystallizing when I add water. Why?

A: This occurs when the anti-solvent (water) is added too quickly or the solution is too hot,

causing the product to precipitate as a supercooled liquid rather than a solid.

Fix: Re-heat the mixture until the oil dissolves. Add a "seed crystal" of pure product. Add the

water dropwise and much more slowly. Ensure the ethanol concentration is high enough to

keep the oil phase solubilized until the temperature drops below the melting point.

Q2: The crystals are off-white or pinkish. How do I remove the color? A: The pink/brown

coloration is typical of phenolic oxidation (quinoid impurities).

Fix: Perform a "hot filtration" step. Dissolve the compound in your hot solvent (e.g., Ethanol).

Add Activated Charcoal (1-3% wt/wt). Stir at reflux for 15 minutes. Filter while hot through a

Celite pad to remove the charcoal. Then proceed with crystallization. Pro-tip: Adding a pinch

of sodium bisulfite to the aqueous phase can prevent re-oxidation.

Q3: My yield is very low (<50%). Where is my product? A: It is likely remaining in the "mother

liquor" (the filtrate).

Fix: The ethoxy and hydroxy groups provide significant hydrogen bonding capability, keeping

it soluble in the ethanol-water mix.

Cool the mixture to 0–4 °C (ice bath) for at least 2 hours before filtering.

Concentrate the mother liquor by rotary evaporation to half volume and induce a second

crop of crystals (Crop 2).

Standard Operating Procedure (SOP): Ethanol/Water
Recrystallization
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Objective: Purify crude 4-Ethoxy-3-hydroxybenzoic acid to >98% purity.

Reagents:

Crude 4-Ethoxy-3-hydroxybenzoic acid

Ethanol (95% or absolute)

Deionized Water

Activated Charcoal (optional, for color removal)

Workflow Diagram:
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Crude Solid
(4-Ethoxy-3-hydroxybenzoic acid)

Dissolve in Boiling Ethanol
(Min. Volume)

Is solution colored?

Add Activated Charcoal
& Reflux 15 min

Yes

Add Hot Water Dropwise
Until Turbidity Persists

No

Hot Filtration
(Remove Charcoal/Insolubles)

Add 1-2 mL Ethanol
To Clear Solution

Slow Cooling to RT
then 4°C (Ice Bath)

Vacuum Filtration
Wash with Cold 1:1 EtOH/H2O

Dry in Vacuum Oven
(50°C, 4-6 hours)

Click to download full resolution via product page
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Caption: Step-by-step workflow for the recrystallization of 4-Ethoxy-3-hydroxybenzoic acid
using the Ethanol/Water solvent system.

Detailed Protocol:

Dissolution: Place the crude solid in an Erlenmeyer flask. Add a magnetic stir bar. Add boiling

Ethanol in small portions (approx. 3-5 mL per gram of solid) while stirring on a hot plate. Add

just enough solvent to fully dissolve the solid at boiling temperature.

Clarification (Optional): If the solution is dark, add activated charcoal (approx. 0.05 g per

gram of compound). Boil for 5-10 minutes. Filter the hot solution through a pre-warmed

funnel (or Celite) to remove the charcoal. Return the clear filtrate to the hot plate.

Nucleation Setup: While keeping the ethanol solution near boiling, slowly add hot Deionized

Water dropwise.

Critical Point: Continue adding water until the solution becomes slightly cloudy (turbid) and

the cloudiness does not disappear instantly.

Re-solubilization: Add a few drops of hot Ethanol until the turbidity just disappears and the

solution is clear again. This establishes a saturated solution.

Crystallization: Remove the flask from the heat. Cover the mouth with foil (poke a few holes)

or a watch glass. Allow it to cool to room temperature undisturbed.

Note: Slow cooling promotes the formation of large, pure needles or prisms. Rapid cooling

traps impurities.

Maximizing Yield: Once at room temperature, place the flask in an ice-water bath (0–4 °C)

for 30 minutes to complete precipitation.

Isolation: Filter the crystals using a Büchner funnel and vacuum suction.

Washing: Wash the filter cake with a small amount of ice-cold Ethanol/Water (1:1 ratio). Do

not use pure ethanol for washing as it will dissolve your product.

Drying: Dry the crystals in a vacuum oven at 50 °C to constant weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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